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Compound of Interest

Compound Name: 2-Amino-2-ethylbutanenitrile

CAS No.: 22374-51-2

Cat. No.: B1281198

Get Quote

Executive Summary
2-Amino-2-ethylbutanenitrile (also known as

-ethyl-

-aminobutyronitrile) is a critical achiral synthon used primarily in the synthesis of sterically
hindered, non-proteinogenic amino acids, specifically

-diethylglycine (Deg).[1][2]

Unlike typical Strecker products derived from aldehydes or asymmetric ketones, this molecule

possesses

symmetry (ignoring the amine/nitrile vector), rendering the two ethyl groups chemically
equivalent in solution.[1] This guide provides a definitive reference for its identification,
emphasizing the spectroscopic signatures that distinguish it from its hydrolytic degradation
products (diethyl ketone) and the intermediate cyanohydrin.[1]

Part 1: Chemical Identity & Structural Logic[1]
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Property Data

IUPAC Name 2-Amino-2-ethylbutanenitrile

CAS Registry 4666-23-3

Molecular Formula

Molecular Weight 112.17 g/mol

Symmetry Point Group (effective NMR symmetry due to free rotation)

Precursor 3-Pentanone (Diethyl ketone)

Structural Insight
The molecule consists of a quaternary carbon bonded to:

An amino group (

)[1]

A nitrile group (

)[1]

Two ethyl groups (

)[1]

Expert Note: The equivalence of the two ethyl groups is the primary validation checkpoint in

NMR spectroscopy. If your proton NMR shows complex multiplet splitting beyond a clean

triplet-quartet system, your sample likely contains the hemi-aminal or has undergone partial

hydrolysis.[1]

Part 2: Spectroscopic Characterization[1]
Nuclear Magnetic Resonance (NMR)
Solvent:
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(Chloroform-d) | Frequency: 400 MHz[1]

H NMR (Proton)
Due to the achiral nature of the quaternary center (bonded to two identical ethyl groups), the

methylene protons are enantiotopic (chemically equivalent), not diastereotopic.[1]

Shift (

, ppm)
Multiplicity Integration Assignment

Structural
Logic

1.02
Triplet (

Hz)
6H

Methyl protons of

the ethyl chains.

[1]

1.65 - 1.75
Quartet (

Hz)
4H

Methylene

protons adjacent

to the quaternary

center.[1]

1.80 Broad Singlet 2H

Amine protons

(exchangeable

with

).[1] Shift varies

with

concentration/mo

isture.[1]

C NMR (Carbon)
The symmetry reduces the expected 6 carbon signals to just 4 unique environments.[1]
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Shift (

, ppm)
Carbon Type Assignment

8.5 Methyl carbons (shielded).[1]

29.8 Methylene carbons.[1]

56.2
Quaternary carbon (attached

to N).[1]

122.4
Nitrile carbon (characteristic

weak intensity).[1]

Infrared Spectroscopy (FT-IR)
Method: ATR (Attenuated Total Reflectance) or Thin Film[1]

The IR spectrum is the fastest method to validate the completion of the Strecker reaction by

monitoring the disappearance of the ketone carbonyl.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethyl-2-hydroxybutyronitrile
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethyl-2-hydroxybutyronitrile
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethyl-2-hydroxybutyronitrile
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethyl-2-hydroxybutyronitrile
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethyl-2-hydroxybutyronitrile
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethyl-2-hydroxybutyronitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281198?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wavenumber (

)
Intensity Vibration Mode Diagnostic Value

3380, 3310 Medium

Primary amine doublet

(asymmetric/symmetri

c stretch).[1]

2975 - 2880 Strong
Alkyl C-H stretches

(ethyl groups).[1]

2225 - 2235 Weak/Med

Nitrile stretch.[1]

Critical: Often weak in

-aminonitriles.

1610 Medium
N-H scissoring

(bending) mode.[1]

None N/A

Absence of peak at

~1715

confirms consumption

of 3-pentanone.[1]

Mass Spectrometry (EI-MS)
Ionization: Electron Impact (70 eV)

-Aminonitriles follow a specific fragmentation pathway dominated by

-cleavage.[1]
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m/z
Relative
Abundance

Fragment Ion Interpretation

112 < 5%

Molecular ion (often

very weak or absent).

[1]

85 ~10%
Loss of HCN

(uncommon path).

83 100% (Base Peak)

-Cleavage: Loss of an

ethyl group to form the

stabilized iminium ion

(

resonance).[1]

56 ~40%
Further fragmentation

of the base peak.[1]

29 ~20% Ethyl carbocation.[1]

Part 3: Visualization of Pathways
Diagram 1: Synthesis & Fragmentation Logic
The following diagram illustrates the Strecker synthesis workflow and the dominant Mass Spec

fragmentation pathway.
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Caption: Figure 1. Strecker synthesis pathway (Left to Right) and the primary Mass

Spectrometry fragmentation event (Red dashed line).[1]

Part 4: Experimental Protocol (Self-Validating)
Objective: Synthesis of 2-Amino-2-ethylbutanenitrile via modified Strecker Reaction. Scale:

100 mmol.

Reagents
3-Pentanone (Diethyl ketone): 8.61 g (100 mmol)[1]

Ammonium Chloride (

): 10.7 g (200 mmol)[1]

Sodium Cyanide (

): 9.8 g (200 mmol) [DANGER: CYANIDE][1]

Solvent: Methanol (

) / Water (
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) 1:1 mixture.[1]

Step-by-Step Methodology
Imine Formation (Equilibrium Setup):

In a 250 mL round-bottom flask, dissolve

(2.0 equiv) in 40 mL of water.[1]

Add 40 mL of Methanol, followed by 3-Pentanone (1.0 equiv).

Validation: The solution should be clear. If phase separation occurs, add minimal MeOH

until homogenous.[1]

Stir vigorously at room temperature for 30 minutes to establish the ketone-imine

equilibrium.

Cyanide Addition (Critical Step):

Safety: Perform in a well-ventilated fume hood. Have bleach (sodium hypochlorite) ready

for spill neutralization.[1]

Add

(2.0 equiv) slowly to the reaction mixture.[1]

Seal the flask and stir at room temperature for 24–48 hours.

Monitoring: Aliquot 50

, extract into

, and check IR.[1] Reaction is complete when the Carbonyl peak (1715

) is <5% relative to the CH stretch.[1]

Workup & Purification:

Quench excess cyanide by adding 50 mL of saturated
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(shifts equilibrium to free amine).[1]

Extract with Diethyl Ether (

mL).[1]

Crucial Wash: Wash combined organics with Brine (

) to remove unreacted cyanide and ammonium salts.[1]

Dry over anhydrous

, filter, and concentrate in vacuo at low temperature (<40°C).

Note:

-aminonitriles are thermally unstable.[1] Do not distill at atmospheric pressure; they will
decompose back to the ketone and HCN.[1]

Storage:

Store as a crude oil at -20°C. For long-term stability, convert to the hydrochloride salt by

bubbling dry HCl gas through an ethereal solution.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b1281198?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethyl-2-hydroxybutyronitrile
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethyl-2-hydroxybutyronitrile
https://m.chemicalbook.com/SpectrumEN_7318-00-5_1hnmr.htm
https://www.chemsynthesis.com/base/chemical-structure-13962.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethylbutyronitrile
https://www.benchchem.com/product/b1281198/docs#technical-guide-spectroscopic-characterization-synthesis-of-2-amino-2-ethylbutanenitrile-1
https://www.benchchem.com/product/b1281198/docs#technical-guide-spectroscopic-characterization-synthesis-of-2-amino-2-ethylbutanenitrile-1
https://www.benchchem.com/product/b1281198/docs#technical-guide-spectroscopic-characterization-synthesis-of-2-amino-2-ethylbutanenitrile-1
https://www.benchchem.com/product/b1281198/docs#technical-guide-spectroscopic-characterization-synthesis-of-2-amino-2-ethylbutanenitrile-1
https://www.benchchem.com/product/b1281198?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281198?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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